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Introduction
Geranyllinalool, an acyclic diterpenoid alcohol, is a key intermediate in the biosynthesis of

various important plant metabolites, including the volatile C16 homoterpene (E,E)-4,8,12-

trimethyltrideca-1,3,7,11-tetraene (TMTT), a compound involved in plant defense against

herbivores. The enzyme responsible for its synthesis, Geranyllinalool Synthase (GLS),

catalyzes the conversion of the ubiquitous C20 precursor, geranylgeranyl diphosphate (GGPP),

to geranyllinalool. This technical guide provides a comprehensive overview of the discovery,

initial characterization, and key experimental protocols associated with this important enzyme.

Initial Discovery
The first identification of a gene encoding a geranyllinalool synthase was reported in

Arabidopsis thaliana. The gene, initially designated as At1g61120 and later named TPS04 or

GES, was found to be responsible for the synthesis of (E,E)-geranyllinalool, the precursor to

the insect-induced volatile TMTT[1]. Expression of the recombinant TPS04/GES protein in

Escherichia coli and subsequent enzyme assays confirmed its function in converting GGPP to

(E,E)-geranyllinalool[1]. Transgenic Arabidopsis lines with a T-DNA insertion in the TPS04

gene were unable to synthesize both (E,E)-geranyllinalool and TMTT, confirming the

enzyme's role in planta[1].
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Biosynthetic Pathway
The biosynthesis of geranyllinalool is a part of the broader terpenoid biosynthesis pathway.

The direct precursor, GGPP, is synthesized through the sequential condensation of isopentenyl

diphosphate (IPP) and its isomer dimethylallyl diphosphate (DMAPP)[2]. GLS then catalyzes a

two-step reaction: the ionization of the C20 precursor GGPP to form a carbocation, followed by

an allylic rearrangement and the addition of water to produce the tertiary alcohol,

geranyllinalool[2].
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1. RNA Isolation
(e.g., from MeJA-treated leaves)

2. cDNA Synthesis
(Reverse Transcription)

3. PCR Amplification
(Using degenerate or gene-specific primers)

4. Ligation into Expression Vector
(e.g., pET vector with His-tag)

5. Transformation
(into E. coli expression host, e.g., BL21(DE3))

6. Induction of Protein Expression
(e.g., with IPTG)

7. Cell Harvest and Lysis

8. Protein Purification
(e.g., Ni-NTA Affinity Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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